methyl 2,6-dihydroxy-3-nitrobenzoate
Description
Methyl 2,6-dihydroxy-3-nitrobenzoate is a chemical compound with the molecular formula C8H7NO6 . It is a derivative of 3-Nitrosalicylic acid . The compound is a yellow crystalline powder .
Molecular Structure Analysis
The molecular weight of methyl 2,6-dihydroxy-3-nitrobenzoate is 213.144 Da . The structure of the compound can be represented by the SMILES notation: O=C(OC)C1=C(O)C=CC(N+=O)=C1O .Physical And Chemical Properties Analysis
The compound is a yellow crystalline powder . The molecular weight is 213.144 Da . Other specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Nucleosides
Methyl 2,6-dihydroxy-3-nitrobenzoate is used in the synthesis of nucleosides, as demonstrated by its involvement in the hydrogenation of methyl 2,3-anhydro-α- and β- D -lyxo-furanoside to produce methyl 3-deoxy-α- and β- D - threo pentofuranoside. These intermediates are crucial in the synthesis of nucleosides, which have wide-ranging applications in biological research and drug development (Khadem, Audichya & Withee, 1974).
Crystal Structure Analysis
The crystal structure of methyl 2,6-dihydroxy-3-nitrobenzoate reveals important features like the coplanarity of the nitro group with the benzene ring, indicating its conjugation with the π-electron system. The crystal structure is stabilized by both intra- and intermolecular hydrogen bonds, which is critical in understanding the molecular interactions and stability of this compound (Sonar, Venkatraj, Parkin & Crooks, 2007).
Chemical Analysis and Properties
Solute Descriptors Determination
The solubility of related compounds like 2-methyl-3-nitrobenzoic acid in various organic solvents is studied to calculate the Abraham model solute descriptors. These descriptors are essential for predicting the solubility of similar compounds in different solvents, aiding in the design of chemical processes and pharmaceutical formulations (Hart et al., 2017).
Gas Chromatography Analysis
Techniques like gas chromatography are used for the quantitative determination of related compounds, such as 2-methyl-3-nitrobenzoic acid. This method is practical and reliable for monitoring the purity of such materials, which is critical in research and production contexts (Xue & Nan, 2002).
Biodegradation and Environmental Impact
- Biodegradation by Microorganisms: Studies on the biodegradation of related nitrobenzoates, like 4-nitrotoluene, by microorganisms such as Pseudomonas sp., demonstrate the ability of these organisms to use nitrobenzoates as a carbon, nitrogen, and energy source. This research contributes to our understanding of environmental remediation and the natural breakdown of nitrobenzoate compounds (Haigler & Spain, 1993).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2,6-dihydroxy-3-nitrobenzoate involves the nitration of methyl 2,6-dihydroxybenzoate followed by esterification with nitric acid.", "Starting Materials": [ "Methyl 2,6-dihydroxybenzoate", "Nitric acid", "Sulfuric acid" ], "Reaction": [ "Methyl 2,6-dihydroxybenzoate is mixed with concentrated nitric acid and sulfuric acid.", "The mixture is heated to 60-70°C for 2-3 hours to nitrate the benzene ring.", "The reaction mixture is then cooled and poured into water to precipitate the product.", "The product is washed with water and dried.", "The nitro compound is then esterified with methanol and sulfuric acid to form methyl 2,6-dihydroxy-3-nitrobenzoate.", "The product is purified by recrystallization from a suitable solvent." ] } | |
CAS RN |
30578-88-2 |
Molecular Formula |
C8H7NO6 |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
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